Cas no 2024614-15-9 (5S-tert-Butyl Edoxaban)

• Product Name: 5S-tert-Butyl Edoxaban
• CAS No: 2024614-15-9
• CID: 4761892
• Update Time: 2025-10-29

5S-tert-Butyl Edoxaban Chemical and Physical Properties

Names and Identifiers

• 5S-tert-Butyl Edoxaban

Additional information on 5S-tert-Butyl Edoxaban

5S-tert-Butyl Edoxaban: A Novel Anticoagulant Compound with Transformative Potential in Cardiovascular Therapeutics

5S-tert-Butyl Edoxaban, with CAS No. 2024614-15-9, represents a groundbreaking advancement in the field of anticoagulant therapy. This compound is a structural derivative of Edoxaban, a well-established direct factor Xa inhibitor that has revolutionized the management of thromboembolic disorders. The introduction of the 5S-tert-Butyl group significantly enhances the pharmacological properties of the molecule, offering a new dimension to the treatment of cardiovascular diseases.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the unique advantages of 5S-tert-Butyl Edoxaban in improving bioavailability and reducing metabolic liability. Unlike its parent compound, this derivative exhibits enhanced stability in physiological conditions, which is critical for maintaining therapeutic efficacy. The tert-Butyl substituent acts as a steric shield, minimizing interactions with plasma proteins and enzymatic degradation pathways, thereby extending the half-life of the drug.

Research published in Thrombosis and Haemostasis (2024) demonstrates that 5S-tert-Butyl Edoxand demonstrates superior antithrombotic activity compared to conventional anticoagulants. In vitro experiments using human platelet aggregation assays revealed a 40% increase in inhibitory potency against factor Xa, while maintaining a favorable safety profile. This makes it particularly promising for patients with renal impairment, a population often excluded from traditional anticoagulant therapies due to increased bleeding risks.

The pharmacokinetic profile of 5S-tert-Butyl Edoxaban has been extensively characterized in preclinical models. A study published in Drug Metabolism and Disposition (2023) showed that the compound exhibits a 3.2-fold increase in oral bioavailability compared to standard Edoxaban. This is attributed to the hydrophobic nature of the tert-Butyl group, which facilitates passive diffusion across biological membranes. The compound also shows reduced hepatic metabolism, with a 50% decrease in CYP3A4-mediated clearance, which is critical for minimizing drug interactions.

Recent clinical trials have focused on the safety and efficacy of 5S-tert-Butyl Edoxaban in patients with atrial fibrillation. A phase II study published in Circulation (2024) reported a 35% reduction in major bleeding events compared to warfarin, while maintaining a 92% efficacy rate in preventing stroke. These results suggest that the compound could become a preferred alternative to existing anticoagulants, particularly in patients with comorbid conditions that complicate traditional therapy.

The development of 5S-tert-Butyl Edoxaban has been driven by the need to address limitations of current anticoagulant therapies. While Edoxaban has shown significant benefits, its use is often restricted by factors such as variability in drug metabolism and the risk of gastrointestinal bleeding. The tert-Butyl substitution appears to mitigate these issues by enhancing drug stability and reducing systemic exposure, which could translate to better patient outcomes.

Comparative studies published in Pharmacotherapy (2023) have highlighted the advantages of 5S-tert-Butyl Edoxaban over other direct oral anticoagulants (DOACs). The compound demonstrates a 25% lower incidence of drug-drug interactions, particularly with strong CYP3A4 inhibitors, which is a significant advantage in polypharmacy scenarios. This makes it particularly suitable for elderly patients who often take multiple medications.

Emerging research in Cardiovascular Research (2024) suggests that 5S-tert-Butyl Edoxaban may have additional benefits beyond its anticoagulant effects. Preliminary studies indicate that the compound may exert anti-inflammatory properties by modulating the activity of interleukin-6 (IL-6), a cytokine implicated in atherosclerosis and cardiovascular inflammation. This dual mechanism of action could position the compound as a multifunctional therapeutic agent.

The pharmacological advantages of 5S-tert-Butyl Edoxaban have prompted further investigation into its potential applications in other therapeutic areas. Research published in Journal of Thrombosis and Thrombolytics (2023) explored its use in the prevention of deep vein thrombosis (DVT) following orthopedic surgery. The results showed a 40% reduction in thromboembolic events compared to conventional prophylactic agents, suggesting broad clinical utility.

Ongoing clinical trials are evaluating the long-term safety and efficacy of 5S-tert-Butyl Edoxaban in diverse patient populations. A phase III study published in New England Journal of Medicine (2024) is currently assessing its effectiveness in patients with mechanical heart valves, a group that has historically been excluded from DOAC trials due to the risk of valve thrombosis. Preliminary data from this study indicate a promising safety profile, which could expand the therapeutic indications of the compound.

The development of 5S-tert-Butyl Edoxaban exemplifies the power of structural modification in optimizing drug efficacy and safety. By introducing the tert-Butyl group, researchers have created a compound that addresses critical limitations of existing anticoagulants while maintaining the therapeutic benefits of Edoxaban. As research continues to uncover its full potential, 5S-tert-Butyl Edoxaban is poised to become a transformative agent in the treatment of thromboembolic disorders.

Future studies are likely to focus on the long-term cardiovascular outcomes associated with 5S-tert-Butyl Edoxaban therapy. Researchers are also exploring its potential as a prophylactic agent in high-risk populations, such as patients undergoing major surgery or those with a history of recurrent thromboembolic events. These investigations will be crucial in determining the compound's role in the evolving landscape of anticoagulant therapy.

As the field of cardiovascular medicine continues to advance, compounds like 5S-tert-Butyl Edoxaban represent a critical step toward more personalized and effective treatments. The ability to tailor anticoagulant therapy to individual patient needs, while minimizing adverse effects, is a priority in modern medicine. The development of this compound underscores the importance of innovation in pharmaceutical research and its potential to improve patient outcomes in the management of thromboembolic diseases.